Methyl 3-{[3,5-dioxo-4-(2-phenylethyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate

• Molecular Formula: C18H18N2O6S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: methyl 3-[3,5-dioxo-4-(2-phenylethyl)piperazin-1-yl]sulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C18H18N2O6S2/c1-26-18(23)17-14(8-10-27-17)28(24,25)19-11-15(21)20(16(22)12-19)9-7-13-5-3-2-4-6-13/h2-6,8,10H,7,9,11-12H2,1H3
• InChI Key: CTBGAIDAURYLQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)N2CC(=O)N(C(=O)C2)CCC3=CC=CC=C3

Description

is a complex organic compound with the following chemical formula:

Methyl 3-{[3,5-dioxo-4-(2-phenylethyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate: $$\text{C}_{18}\text{H}_{18}\text{N}_2\text{O}_6\text{S}_2$$C18​H18​N2​O6​S2​

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• It belongs to the class of heterocyclic compounds known as thiophenes, which contain a five-membered ring containing four carbon atoms and one sulfur atom.
• The compound’s structure features a piperazine ring, a sulfonyl group, and a thiophene ring, making it an intriguing target for synthesis and study.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. given its complexity, it likely involves multiple steps.
• Industrial production methods may involve modifications of existing synthetic strategies, such as cyclization reactions or functional group transformations.

Chemical Reactions Analysis

Oxidation: The compound could undergo oxidation reactions, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions might reduce the carbonyl groups or other functional groups.

Substitution: Substitution reactions could occur at various positions on the piperazine or thiophene rings.

Common Reagents and Conditions: Specific reagents and conditions would depend on the desired transformations.

Major Products: These would vary based on the specific reaction pathways.

Scientific Research Applications

Medicine: Investigate its potential as a drug candidate due to its structural complexity and potential biological activity.

Chemistry: Explore its reactivity and use it as a building block for other compounds.

Industry: Assess its applications in materials science or as intermediates in chemical processes.

Mechanism of Action

• Unfortunately, detailed information on the mechanism of action for this specific compound is not readily available. Further research would be needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Similar Compounds: While I don’t have a direct list of similar compounds, you can compare this compound with other piperazine derivatives, sulfonyl-containing compounds, and thiophene-based molecules.

Uniqueness: Highlight its unique structural features, such as the combination of the piperazine, sulfonyl, and thiophene moieties.

Remember that this compound’s synthesis and properties are still an active area of research, so additional studies may provide more insights.